Lactonitrile Lactonitrile Straw colored liquid. Used as a solvent /intermediate in production of ethyl lactate and lactic acid. (EPA, 1998)
Brand Name: Vulcanchem
CAS No.: 78-97-7
VCID: VC21265338
InChI: InChI=1S/C3H5NO/c1-3(5)2-4/h3,5H,1H3
SMILES: CC(C#N)O
Molecular Formula: C3H5NO
Molecular Weight: 71.08 g/mol

Lactonitrile

CAS No.: 78-97-7

Cat. No.: VC21265338

Molecular Formula: C3H5NO

Molecular Weight: 71.08 g/mol

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Lactonitrile - 78-97-7

Specification

Description Straw colored liquid. Used as a solvent /intermediate in production of ethyl lactate and lactic acid. (EPA, 1998)
CAS No. 78-97-7
Molecular Formula C3H5NO
Molecular Weight 71.08 g/mol
IUPAC Name 2-hydroxypropanenitrile
Standard InChI InChI=1S/C3H5NO/c1-3(5)2-4/h3,5H,1H3
Standard InChI Key WOFDVDFSGLBFAC-UHFFFAOYSA-N
SMILES CC(C#N)O
Canonical SMILES CC(C#N)O
Boiling Point 360 to 363 °F at 760 mm Hg Slight decomposition (EPA, 1998)
183.0 °C
221 °C
Colorform YELLOW LIQUID
Straw-colored liq
Flash Point 170 °F (EPA, 1998)
171 °F (77 °C) (closed cup)
Melting Point -40 °F (EPA, 1998)
-40.0 °C
-40 °C

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